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Compound of Interest

Compound Name: 4-Ethylheptan-2-one

Cat. No.: B8608265

An In-depth Technical Guide on the Core Chemical Properties and Structure of 4-Ethylheptan-
2-one This technical guide provides a comprehensive overview of the chemical properties and
structure of 4-Ethylheptan-2-one, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Structure

4-Ethylheptan-2-one is a chiral ketone with the molecular formula C9H180.[1][2] Its structure
consists of a heptane backbone with an ethyl group substituted at the fourth carbon and a
carbonyl group at the second position.

IUPAC Name: 4-ethylheptan-2-one[1] CAS Number: 121138-93-0[1][2] Canonical SMILES:
CCCC(CC)CC(=0)C[1]

Below is a two-dimensional representation of the chemical structure of 4-Ethylheptan-2-one.

2D structure of 4-Ethylheptan-2-one

Physicochemical Properties

A summary of the key computed and experimental physicochemical properties of 4-
Ethylheptan-2-one is presented in the table below. These properties are essential for
understanding its behavior in various chemical and biological systems.
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Property Value Source

Molecular Formula C9H180 PubChem[1], NIST[2]
Molecular Weight 142.24 g/mol PubChem[1]

Exact Mass 142.135765193 Da PubChem[1]
XLogP3-AA (LogP) 2.8 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 5 PubChem][3]
Topological Polar Surface Area  17.1 A2 PubChem[1][3]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-Ethylheptan-2-one are not
readily available in the public domain literature based on the conducted searches. General
synthetic methods for ketones, such as the oxidation of corresponding secondary alcohols or
the acylation of organometallic reagents, could potentially be adapted for its preparation.
However, specific reaction conditions, purification methods, and analytical procedures for this
particular compound would require dedicated experimental development.

Biological Activity and Signaling Pathways

There is currently no available information in the searched scientific literature regarding the
biological activity or any associated signaling pathways of 4-Ethylheptan-2-one. Its relatively
simple structure as an aliphatic ketone does not immediately suggest a specific biological
target or mechanism of action. Further research would be necessary to explore any potential
pharmacological or toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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